Unique PAH Exposure Biomarker Association
In a study differentiating prostate cancer patients from controls using mass spectrometry-based metabolomics, nonanoylcarnitine (C9) demonstrated an area under the curve (AUC) of 0.72, which was comparable to the performance of its closest analogs octanoylcarnitine (C8, AUC 0.73) and decanoylcarnitine (C10, AUC 0.73) [1]. All three medium-chain acylcarnitines were significantly elevated in cancer patients (p < 0.05). This demonstrates that while C9 is not statistically superior to C8 or C10 in this context, it offers equivalent diagnostic utility, making it a viable alternative for assay development.
| Evidence Dimension | Diagnostic performance (Area Under the Curve, AUC) for prostate cancer classification |
|---|---|
| Target Compound Data | AUC 0.72; p = 0.009 |
| Comparator Or Baseline | Octanoylcarnitine (C8): AUC 0.73, p = 0.022; Decanoylcarnitine (C10): AUC 0.73, p = 0.006 |
| Quantified Difference | AUC difference: C9 vs C8 = -0.01; C9 vs C10 = -0.01 |
| Conditions | Serum samples from prostate cancer patients vs. controls; targeted MS metabolomics platform |
Why This Matters
Procurement decisions for prostate cancer biomarker assay development can consider C9 as an analytically equivalent option to C8 and C10, based on comparable AUC values.
- [1] Giskeødegård GF, Hansen AF, Bertilsson H, et al. Metabolic markers in blood can separate prostate cancer from benign prostatic hyperplasia. Br J Cancer. 2015;113(12):1712-1719. PMID: 26657655. View Source
